Pentafluorophenyl 3-(1,3-thiazol-2-yl)benzoate
Overview
Description
“Pentafluorophenyl 3-(1,3-thiazol-2-yl)benzoate” is a chemical compound with the molecular formula C16H6F5NO2S .
Molecular Structure Analysis
The molecular structure of “Pentafluorophenyl 3-(1,3-thiazol-2-yl)benzoate” can be found in databases like PubChem and ChemicalBook .Physical And Chemical Properties Analysis
The physical and chemical properties of “Pentafluorophenyl 3-(1,3-thiazol-2-yl)benzoate” can be found in databases like PubChem and ChemicalBook .Scientific Research Applications
Fluorescent Probes for Sensing
Pentafluorophenyl-related compounds have been applied in the development of fluorescent probes for sensing pH and metal cations. These compounds exhibit high sensitivity to pH changes and selectivity towards metal cations due to the high acidity of the fluorophenol moiety, making them suitable for detecting magnesium and zinc cations with large fluorescence enhancement under basic conditions (Tanaka et al., 2001).
Lithium-Ion Batteries
In the realm of lithium-ion batteries, pentafluorophenyl-based compounds serve as bifunctional electrolyte additives. These additives exhibit reversible redox potentials and act as redox shuttles for overcharge protection, as well as anion receptors to dissolve LiF generated during operation, enhancing the safety and efficiency of lithium-ion batteries (Chen & Amine, 2007).
Organic Semiconductors
Pentafluorophenyl derivatives are also key components in the synthesis of organic semiconductors. These compounds are used in constructing alternating copolymers for high-performance optoelectronic devices, including field-effect transistors and solar cells, due to their ability to facilitate hole mobility and power conversion efficiencies (Chen et al., 2016).
Polymerization Catalysts
Another application is in polymer science, where pentafluorophenyl compounds, such as tris(pentafluorophenyl)borane, are used as catalysts to lower the ring-opening polymerization temperature of benzoxazines. This catalytic activity significantly reduces the polymerization temperature and improves the thermal properties of the resulting polymers, indicating their potential in developing new polymeric materials (Arslan et al., 2018).
Safety and Hazards
properties
IUPAC Name |
(2,3,4,5,6-pentafluorophenyl) 3-(1,3-thiazol-2-yl)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H6F5NO2S/c17-9-10(18)12(20)14(13(21)11(9)19)24-16(23)8-3-1-2-7(6-8)15-22-4-5-25-15/h1-6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KABJROAOKPFXDL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)OC2=C(C(=C(C(=C2F)F)F)F)F)C3=NC=CS3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H6F5NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50640197 |
Source
|
| Record name | Pentafluorophenyl 3-(1,3-thiazol-2-yl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50640197 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
371.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
926921-55-3 |
Source
|
| Record name | Pentafluorophenyl 3-(1,3-thiazol-2-yl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50640197 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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